Cas no 1242-28-0 (3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)-)

3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)- structure
1242-28-0 structure
Product Name:3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)-
CAS No:1242-28-0
MF:C19H20N2O4
MW:340.373105049133
CID:204001
PubChem ID:121428
Update Time:2025-04-19

3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyrazolidinedione,4-butyl-1,2-bis(3-hydroxyphenyl)-
    • 4-butyl-1,2-bis(3-hydroxyphenyl)pyrazolidine-3,5-dione
    • G 27463
    • BRN 0327720
    • 1242-28-0
    • 1,2-(Di-m-hydroxyphenyl)-3,5-dioxo-4-n-butylpyrazolidin [German]
    • 1,2-(Di-m-hydroxyphenyl)-3,5-dioxo-4-n-butylpyrazolidin
    • 1,2-Bis(m-hydroxyphenyl)-4-butyl-3,5-pyrazolidinedione
    • 3,5-Pyrazolidinedione, 1,2-bis(m-hydroxyphenyl)-4-butyl-
    • DTXSID40154238
    • Inchi: 1S/C19H20N2O4/c1-2-3-10-17-18(24)20(13-6-4-8-15(22)11-13)21(19(17)25)14-7-5-9-16(23)12-14/h4-9,11-12,17,22-23H,2-3,10H2,1H3
    • InChI Key: VKZRALJXXAVKJL-UHFFFAOYSA-N
    • SMILES: O=C1C(C(N(C2C=CC=C(C=2)O)N1C1C=CC=C(C=1)O)=O)CCCC

Computed Properties

  • Exact Mass: 340.1424
  • Monoisotopic Mass: 340.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 81.08
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